Cas no 1203369-23-6 (1-(2-methoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea)

• Product Name: 1-(2-methoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• CAS No: 1203369-23-6
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 6094536
• PubChem ID: 30372127
• Update Time: 2025-11-02

1-(2-methoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• 1-(2-methoxyphenyl)-3-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]urea
• 1-(2-methoxyphenyl)-3-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]urea
• AKOS024512723
• VU0646615-1
• 1-(1-isobutyryl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(2-methoxyphenyl)urea
• 1203369-23-6
• F5532-0020

• Inchi： 1S/C21H25N3O3/c1-14(2)20(25)24-12-6-7-15-10-11-16(13-18(15)24)22-21(26)23-17-8-4-5-9-19(17)27-3/h4-5,8-11,13-14H,6-7,12H2,1-3H3,(H2,22,23,26)
• InChI Key： LGNPSNVBIXDHTC-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)N1C2C=C(C=CC=2CCC1)NC(NC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 367.18959167g/mol
• Monoisotopic Mass: 367.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(2-methoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

Comprehensive Overview of 1-(2-methoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No. 1203369-23-6)

The compound 1-(2-methoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No. 1203369-23-6) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a tetrahydroquinoline core and a urea linkage, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

One of the key features of this compound is its methoxyphenyl group, which is known to enhance bioavailability and metabolic stability. This attribute is crucial for drug development, as it ensures the molecule remains active in the body for longer periods. Additionally, the presence of a 2-methylpropanoyl moiety contributes to its unique pharmacokinetic profile, making it a subject of intense study in medicinal chemistry.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by the need for targeted therapies. 1-(2-methoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea aligns with this trend, as its structure suggests potential interactions with key enzymes involved in inflammatory and proliferative diseases. This has led to its inclusion in high-throughput screening programs aimed at identifying next-generation therapeutics.

The synthesis of this compound involves multi-step organic reactions, with a focus on achieving high purity and yield. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure its structural integrity. These methods are critical for researchers who rely on precise molecular data to validate their hypotheses and experimental outcomes.

From an industrial perspective, CAS No. 1203369-23-6 is often discussed in the context of intellectual property and patent filings. Pharmaceutical companies are keen to explore its commercial potential, particularly in niche markets where conventional therapies have fallen short. Its unique combination of functional groups positions it as a valuable asset in drug discovery pipelines.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize risks. Researchers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) to ensure safe usage.

The growing interest in personalized medicine and precision therapeutics has further elevated the relevance of 1-(2-methoxyphenyl)-3-1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-ylurea. Its ability to interact with specific molecular targets makes it a promising tool for tailoring treatments to individual patient profiles. This aligns with the broader shift toward patient-centric healthcare, where efficacy and minimal side effects are prioritized.

In summary, CAS No. 1203369-23-6 represents a fascinating area of research with far-reaching implications. Its structural complexity, combined with its potential therapeutic applications, ensures it remains a focal point for scientists and industry professionals alike. As advancements in computational chemistry and drug design continue to evolve, this compound is likely to play a pivotal role in shaping the future of medicine.